Cas no 1344634-94-1 ((2S)-4-(2,4-difluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(2,4-difluorophenyl)butan-2-amine
• CAS No: 1344634-94-1
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5872130
• PubChem ID: 94371743
• Update Time: 2025-09-28

(2S)-4-(2,4-difluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,4-difluorophenyl)butan-2-amine
• EN300-1856371
• 1344634-94-1

• Inchi： 1S/C10H13F2N/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： VXBZPPLZAPPEAX-ZETCQYMHSA-N
• SMILES： FC1C=C(C=CC=1CC[C@H](C)N)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-4-(2,4-difluorophenyl)butan-2-amine

Professional Introduction to (2S)-4-(2,4-difluorophenyl)butan-2-amine (CAS No. 1344634-94-1)

The compound (2S)-4-(2,4-difluorophenyl)butan-2-amine, identified by the CAS number 1344634-94-1, represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure amine has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of fluorine atoms in the aromatic ring and the specific stereochemistry at the chiral center contribute to its distinct chemical behavior, making it a valuable candidate for further research and development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,4-difluorophenyl moiety in this compound is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor interactions effectively. This feature makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

The stereochemistry of the amine group, specifically the (2S) configuration, plays a crucial role in determining the biological activity of the compound. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, and (2S)-4-(2,4-difluorophenyl)butan-2-amine is no exception. Studies have demonstrated that the (S)-enantiomer can possess higher efficacy and fewer side effects compared to its (R)-counterpart. This underscores the importance of enantioselective synthesis and purification techniques in pharmaceutical development.

Current research in this area is focused on exploring the pharmacological potential of this compound. Preclinical studies have indicated that it may have significant therapeutic effects in treating conditions such as inflammation and pain management. The fluorinated aromatic ring is believed to enhance the compound's ability to interact with specific proteins and enzymes, thereby modulating inflammatory pathways. Additionally, the butan-2-amine backbone provides a flexible structure that can be further modified to optimize drug-like properties.

Advances in computational chemistry and molecular modeling have also facilitated a deeper understanding of the interactions between (2S)-4-(2,4-difluorophenyl)butan-2-amine and biological targets. These computational approaches have helped researchers predict binding affinities, identify potential drug candidates, and design derivatives with improved pharmacokinetic profiles. Such methodologies are essential for accelerating the drug discovery process and bringing new therapies to market more efficiently.

The synthesis of this compound involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Techniques such as asymmetric hydrogenation and chiral resolution are commonly employed to achieve high enantiomeric purity. The development of efficient synthetic routes is critical for large-scale production and cost-effective manufacturing of pharmaceuticals.

In addition to its therapeutic applications, (2S)-4-(2,4-difluorophenyl)butan-2-amine has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel materials with enhanced stability and functionality. For instance, fluorinated aromatic compounds are often used in the creation of advanced polymers and coatings due to their resistance to degradation and chemical attack.

As research continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms will be essential in unlocking its full potential. The integration of interdisciplinary approaches, including medicinal chemistry, organic synthesis, and computational biology, will drive innovation and lead to groundbreaking discoveries.